Cas no 104863-93-6 (2-M-tolylsulfanyl-ethylamine)
2-M-tolylsulfanyl-ethylamine is a sulfur-containing amine derivative with a molecular structure featuring a tolylthioethyl group. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The presence of both an amine and a thioether moiety allows for further functionalization, making it useful in the development of ligands, catalysts, or bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions enhance its applicability in multi-step synthetic routes. The compound’s structural features may also contribute to chelation or coordination properties, broadening its utility in coordination chemistry and material science applications.
2-M-tolylsulfanyl-ethylamine structure
Product Name:2-M-tolylsulfanyl-ethylamine
CAS No:104863-93-6
MF:C9H13NS
MW:167.27122092247
CID:2168085
PubChem ID:13682090
Update Time:2025-06-07
2-M-tolylsulfanyl-ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-M-tolylsulfanyl-ethylamine
- AKOS010495421
- SCHEMBL17277336
- 104863-93-6
- DB-240400
- 2-(3-methylphenyl)sulfanylethanamine
-
- MDL： MFCD11585807
- Inchi： 1S/C9H13NS/c1-8-3-2-4-9(7-8)11-6-5-10/h2-4,7H,5-6,10H2,1H3
- InChI Key： WFVAXOJKXQAWAS-UHFFFAOYSA-N
- SMILES： S(CCN)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 167.07687059Da
- Monoisotopic Mass: 167.07687059Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 51.3Ų
2-M-tolylsulfanyl-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086519-500mg |
2-m-Tolylsulfanyl-ethylamine |
104863-93-6 | 500mg |
￡259.00 | 2022-02-28 |
2-M-tolylsulfanyl-ethylamine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
104863-93-6 (2-M-tolylsulfanyl-ethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk